molecular formula C18H17ClN6 B8701847 4-Chloro-6-phenyl-3-(4-(pyrimidin-2-yl)piperazin-1-yl)pyridazine CAS No. 886208-70-4

4-Chloro-6-phenyl-3-(4-(pyrimidin-2-yl)piperazin-1-yl)pyridazine

Cat. No. B8701847
CAS RN: 886208-70-4
M. Wt: 352.8 g/mol
InChI Key: ZLEMRHZLLWNJBQ-UHFFFAOYSA-N
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Description

4-Chloro-6-phenyl-3-(4-(pyrimidin-2-yl)piperazin-1-yl)pyridazine is a useful research compound. Its molecular formula is C18H17ClN6 and its molecular weight is 352.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Chloro-6-phenyl-3-(4-(pyrimidin-2-yl)piperazin-1-yl)pyridazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Chloro-6-phenyl-3-(4-(pyrimidin-2-yl)piperazin-1-yl)pyridazine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

886208-70-4

Product Name

4-Chloro-6-phenyl-3-(4-(pyrimidin-2-yl)piperazin-1-yl)pyridazine

Molecular Formula

C18H17ClN6

Molecular Weight

352.8 g/mol

IUPAC Name

4-chloro-6-phenyl-3-(4-pyrimidin-2-ylpiperazin-1-yl)pyridazine

InChI

InChI=1S/C18H17ClN6/c19-15-13-16(14-5-2-1-3-6-14)22-23-17(15)24-9-11-25(12-10-24)18-20-7-4-8-21-18/h1-8,13H,9-12H2

InChI Key

ZLEMRHZLLWNJBQ-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1C2=NN=C(C=C2Cl)C3=CC=CC=C3)C4=NC=CC=N4

Origin of Product

United States

Synthesis routes and methods I

Procedure details

6-phenyl-3-(4-pyrimidin-2-ylpiperazin-1-yl)pyridazin-4-ol 1 h (22.0 g, 66 mmol) was suspended in 75 ml phosphorus oxychloride and heated with stirring at 100 for 3 h. After cooling to room temperature the mixture was poured onto crushed ice. The mixture was then neutralized with NaOH solution to give white suspension. The precipitation was filtered off, washed with water, dried over filter funnel to provide white solid. (21.3 g, 60.3 mmol, 91.4%). ESI-MS: m/z 353.4 (M+H+). 1H NMR (CDCl3): d 8.377 (d, J=4.5, 2H), 8.036 (d, J=7.5, 2H), 7.833 (s, 1H), 7.508 (m, 3H), 6.564 (t, J=4.5, 1H), 4.073 (t, J=4.0, J=4.5, 4H), 3.672 (t, J=4.0, J=4.5, 4H).
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Synthesis routes and methods II

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